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Compound of Interest

Compound Name: 4-Isopropyloctane

Cat. No.: B14544512

An In-depth Technical Guide to the Physicochemical Properties of 4-lsopropyloctane

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-isopropyloctane. It is intended for researchers, scientists, and professionals in
drug development and chemical synthesis who require detailed data and experimental context
for this compound.

Compound Identity and Structure

4-l1sopropyloctane is a branched-chain alkane with the chemical formula C11H24. Its structure
consists of an eight-carbon chain (octane) with an isopropy! group attached to the fourth
carbon atom.

IUPAC Name: 4-(1-methylethyl)octane or 4-propyloctane[1][2]

Synonyms: 4-(Propan-2-yl)octane[1]

CAS Number: 62016-15-3[1][3]

Molecular Formula: C11H24[1][4][5]

Canonical SMILES: CCCCC(CCC)C(C)C[3][6][7]

InChiKey: VSJAVEFYQMREHJ-UHFFFAOYSA-N[6][7]

Physicochemical Properties
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The following table summarizes the key quantitative physicochemical properties of 4-

isopropyloctane.

Property Value Source
Molecular Weight 156.31 g/mol [11161[7]
Boiling Point 178 - 184 °C [4][5116]
Melting Point -57.06 °C (estimate) [41[5]
Density 0.748 - 0.753 g/mL [41151[6]
Refractive Index 1.419 - 1.423 [415116]
XLogP3 5.6 [1][3]
Hydrogen Bond Donor Count 0 [11[3]
CH:);i:[gen Bond Acceptor 0 e
Rotatable Bond Count 6 [11[3]
Heavy Atom Count 11 [1][3]
Complexity 74.1 [11[3]

Solubility: As a nonpolar alkane, 4-isopropyloctane is expected to be soluble in nonpolar

organic solvents (like other hydrocarbons, ethers, and chlorinated solvents) and insoluble or

sparingly soluble in polar solvents such as water.[8] This is consistent with the general principle

that "like dissolves like."

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point is a crucial indicator of purity for a liquid compound.[9] The Thiele tube
method is a common and efficient technique that requires a small sample volume.[10]

Methodology:

Sample Preparation: Fill a small glass vial (Durham tube) approximately half-full with the 4-
isopropyloctane sample.[10]

o Capillary Tube Insertion: Place a capillary tube (sealed at one end) into the vial with the open
end down.[10]

o Apparatus Assembly: Attach the vial to a thermometer using a rubber band, ensuring the
bottom of the vial is level with the thermometer bulb.[10]

e Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.qg.,
mineral oil), making sure the sample is immersed in the 0il.[9][10]

o Observation: Gently heat the side arm of the Thiele tube.[10] Observe the capillary tube. As
the temperature rises, a stream of bubbles will emerge from the capillary tube. This occurs
when the vapor pressure of the sample exceeds the atmospheric pressure.[9]

» Boiling Point Reading: Remove the heat source once a steady and rapid stream of bubbles
is observed. As the apparatus cools, the bubbling will slow down. The boiling point is the
temperature at which the liquid is drawn back into the capillary tube.[10]

o Pressure Correction: Record the atmospheric pressure. If the pressure is not at sea level (1
atm), a correction may be necessary.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.[11]
[12]

Methodology:

o Mass of Empty Container: Use an electronic balance to measure the mass of a clean, dry
graduated cylinder or pycnometer (density bottle).[11][13]
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e Volume Measurement: Add a known volume of 4-isopropyloctane to the graduated cylinder.
Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[11]

e Mass of Filled Container: Weigh the graduated cylinder containing the liquid sample.[11][13]
» Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
mass of the filled cylinder.[13]

o Calculate the density using the formula: Density = Mass / Volume.[11][12]

o Repeatability: For improved accuracy, repeat the measurement several times and calculate
the average density.[11]

Purity and Identity Confirmation by Gas
Chromatography (GC)

Gas chromatography is a powerful technique for separating and analyzing volatile compounds
like alkanes.[14][15][16] It can be used to assess the purity of a 4-isopropyloctane sample
and confirm its identity by comparing its retention time to a known standard.

Methodology:
e Instrument Setup:

o Column: Use a non-polar capillary column suitable for hydrocarbon analysis (e.g., coated
with a silicone polymer).[14]

o Carrier Gas: Use an inert carrier gas such as helium or nitrogen.

o Temperatures: Set the injector and detector (e.g., Flame lonization Detector - FID)
temperatures appropriately to ensure sample vaporization and detection.

o Oven Program: Set a temperature program for the oven, which may start at a lower
temperature and ramp up to elute all components.
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» Standard Preparation: Prepare a standard solution containing known straight-chain alkanes
(e.g., octane through dodecane) to calibrate the system and establish a relationship between
retention time and boiling point/carbon number.[16]

o Sample Preparation: Dilute the 4-isopropyloctane sample in a suitable volatile solvent (e.g.,
hexane).

e Injection: Inject a small volume (e.g., 1 pL) of the standard mixture into the gas
chromatograph.[16] Record the retention times of each component.

o Sample Analysis: Inject the prepared 4-isopropyloctane sample using the same method.
[16]

o Data Analysis:

o lIdentification: Compare the retention time of the major peak in the sample chromatogram
to the retention times of the standards. Branched alkanes typically have shorter retention
times than their straight-chain isomers.

o Purity Assessment: Calculate the area of the main peak as a percentage of the total area
of all peaks in the chromatogram to estimate the purity of the sample.

Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to the
analysis of 4-isopropyloctane.
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Caption: Logical hierarchy of 4-isopropyloctane’s physicochemical properties.
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Experimental Workflow: Purity & Identity Confirmation

Start:
Unknown Sample

Boiling Point Density
Determination Measurement

Compare with
Literature Values

Properties Match

Gas Chromatography
(GC) Analysis

Assess Purity Compare Retention Time

to Standard

(% Peak Area)

Retention Time Matches

End:
Identity & Purity Confirmed

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14544512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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